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Compound of Interest

Compound Name: 4-Nitroaniline Hydrochloride

Cat. No.: B096520 Get Quote

Introduction

4-Nitroaniline is a key organic intermediate used in the synthesis of dyes, pharmaceuticals, and

other specialty chemicals. Its hydrochloride salt is often prepared to improve its solubility in

aqueous media for subsequent reactions.[1] The synthesis detailed here is a classic three-step

process suitable for a laboratory setting, starting from aniline. The process involves:

Acetylation: Protection of the highly activating amino group of aniline by converting it to an

acetamido group (-NHCOCH₃). This prevents oxidation by the nitrating mixture and

moderates the directing effect, favoring the formation of the para-isomer.[2]

Nitration: Electrophilic aromatic substitution to introduce a nitro group (-NO₂) onto the

benzene ring, primarily at the para position relative to the acetamido group.[2][3]

Hydrolysis and Salt Formation: Removal of the acetyl protecting group to regenerate the

amino group, yielding 4-nitroaniline, which is then converted to its hydrochloride salt.[4][5]

Overall Reaction Scheme: Aniline → Acetanilide → 4-Nitroacetanilide → 4-Nitroaniline → 4-
Nitroaniline Hydrochloride

Safety Precautions
Hazard Identification:

Aniline: Toxic, irritant, and readily absorbed through the skin.
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Acetic Anhydride: Corrosive and causes severe burns.

Concentrated Sulfuric Acid & Nitric Acid: Highly corrosive, strong oxidizing agents. Mixing

them is highly exothermic.

4-Nitroaniline: Toxic if swallowed, inhaled, or in contact with skin.[6][7][8][9] Suspected of

causing genetic defects and may damage organs through prolonged exposure.[9] Harmful to

aquatic life.[6][9]

Hydrochloric Acid: Corrosive, causes severe skin burns and eye damage.

Personal Protective Equipment (PPE):

Wear safety goggles, a face shield, and a lab coat at all times.

Use chemically resistant gloves (e.g., nitrile).

All procedures should be performed inside a certified chemical fume hood.[7][8]

Handling:

Handle all acids with extreme care, adding reagents slowly and ensuring proper cooling.[10]

[11]

Avoid inhaling fumes or dust.[6][7] Do not allow chemicals to contact skin or clothing.[6][7]

Have appropriate spill kits (e.g., sodium bicarbonate for acid spills) readily available.

Experimental Protocols
Step 1: Synthesis of Acetanilide from Aniline
This step protects the amino group.

Materials & Reagents:
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Reagent
Molar Mass ( g/mol
)

Quantity Moles

Aniline 93.13 4.6 g (4.5 mL) ~0.049

Acetic Anhydride 102.09 6.6 mL ~0.069

Water 18.02 40 mL -

Procedure:

To a 125 mL Erlenmeyer flask, add 40 mL of water and 4.6 g of aniline.

While vigorously stirring the suspension, add 6.6 mL of acetic anhydride in one portion.[5]

Continue to stir the mixture for 10-15 minutes. A white precipitate of acetanilide will form.

Cool the mixture in an ice bath to complete the crystallization.

Collect the crude acetanilide by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold water.[5]

The wet product can be used directly in the next step, assuming it is the limiting reagent for

the subsequent reaction.

Step 2: Synthesis of 4-Nitroacetanilide
This is an electrophilic aromatic substitution reaction.

Materials & Reagents:
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Reagent
Molar Mass ( g/mol
)

Quantity Moles

Acetanilide (crude,

from Step 1)
135.17 ~5 g (wet) ~0.03

Conc. Sulfuric Acid

(H₂SO₄)
98.08 9.0 mL -

Conc. Nitric Acid

(HNO₃, 65%)
63.01 2.2 mL -

Procedure:

In a 100 mL flask, carefully add 9.0 mL of concentrated sulfuric acid to the ~5 g of wet crude

acetanilide. Stir until most of the solid dissolves.[5]

Cool the flask in an ice-salt bath to between 0-5 °C.[12][13]

In a separate beaker, prepare the nitrating mixture by slowly and carefully adding 2.2 mL of

concentrated nitric acid to 2.2 mL of concentrated sulfuric acid, keeping the mixture cool in

an ice bath.[5]

Using a dropping funnel, add the cold nitrating mixture dropwise to the acetanilide solution

over 20-30 minutes.[2][3] CRITICAL: Maintain the reaction temperature below 10 °C

throughout the addition to prevent over-nitration and ensure para-selectivity.[3][11][12]

After the addition is complete, remove the flask from the ice bath and let it stand at room

temperature for 20-30 minutes to allow the reaction to complete.[2][14]

Pour the reaction mixture slowly and with stirring onto 100 g of crushed ice in a beaker.[2]

A yellow precipitate of 4-nitroacetanilide will form.

Collect the solid by vacuum filtration and wash thoroughly with cold water to remove residual

acid.[2]
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Step 3: Hydrolysis and Salt Formation to Yield 4-
Nitroaniline Hydrochloride
This step deprotects the amino group and forms the final salt.

Materials & Reagents:

Reagent
Molar Mass ( g/mol
)

Quantity Moles

4-Nitroacetanilide

(from Step 2)
180.16

All product from Step

2
~0.03

Conc. Hydrochloric

Acid (HCl)
36.46 20 mL -

Water 18.02 30 mL -

Procedure:

Transfer the wet 4-nitroacetanilide from the previous step to a 100 mL round-bottom flask.

Add 30 mL of water and 20 mL of concentrated hydrochloric acid.[4][5]

Attach a reflux condenser and heat the mixture to boiling. Reflux for 30 minutes, or until the

solid has completely dissolved, indicating the formation of the water-soluble hydrochloride

salt.[4][5][15]

After reflux, allow the solution to cool to room temperature.

To isolate the final product, cool the solution further in an ice bath. Crystals of 4-nitroaniline
hydrochloride should precipitate.

Collect the yellow crystalline product by vacuum filtration.

Wash the crystals with a small amount of cold, dilute HCl to minimize product loss, followed

by a small amount of cold diethyl ether to aid drying.
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Dry the product in a desiccator.

Data Presentation
Product Characterization:

Compound Appearance
Molar Mass ( g/mol
)

Melting Point (°C)

Acetanilide White crystalline solid 135.17 114.3

4-Nitroacetanilide Yellow crystalline solid 180.16 214-217

4-Nitroaniline Yellow needles/prisms 138.12 147-149

4-Nitroaniline HCl
Yellow-orange

crystals[1]
174.58[16][17] >250 (decomposes)

Expected Yield: The overall yield for this multi-step synthesis is typically in the range of 50-

65%. The yield should be calculated based on the initial moles of aniline used.

Diagrams
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Step 1: Acetylation

Step 2: Nitration

Step 3: Hydrolysis & Salt Formation

Aniline

Acetanilide

 Acetic Anhydride,
 H₂O

Acetanilide

4-Nitroacetanilide

 Conc. H₂SO₄,
 Conc. HNO₃,

 <10°C

4-Nitroacetanilide

4-Nitroaniline
Hydrochloride

 Conc. HCl,
 H₂O, Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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